Cas no 1022092-31-4 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one is a boronic ester derivative featuring a pyrazole core, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under typical reaction conditions, facilitated by the tetramethyl dioxaborolane group, which enhances handling and storage. The compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation for the construction of complex heterocyclic frameworks. The presence of the butanone moiety further expands its utility in derivatization and functionalization processes. This reagent is well-suited for applications in medicinal chemistry and materials science, where precise boron incorporation is required.

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one structure

1022092-31-4 structure

Product Name:1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one

CAS No:1022092-31-4

MF:C₁₃H₂₁BN₂O₃

MW:264.128443479538

CID:1026851

PubChem ID:59320260

Update Time:2025-10-30

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one
- 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-2-butanone
- ANW-61636
- CTK8B8948
- PubChem18811
- RP29399
- DTXSID10731515
- 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]butan-2-one
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]butan-2-one
- A1-02743
- DB-354316
- 2-Butanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
- SCHEMBL12049576
- J-504104
- 1022092-31-4
- MDL： MFCD16659790
- Inchi： 1S/C13H21BN2O3/c1-6-11(17)9-16-8-10(7-15-16)14-18-12(2,3)13(4,5)19-14/h7-8H,6,9H2,1-5H3
- InChI Key： JEGIEQTZYGPNOI-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(CC(CC)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 264.1645227g/mol
Monoisotopic Mass: 264.1645227g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM135887-1g	1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one	1022092-31-4	95%	1g	$1058	2023-01-20
Alichem	A049005691-1g	1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one	1022092-31-4	95%	1g	$1009.40	2023-09-04